[2-(4-Chloro-phenylamino)-thiazol-4-yl]-acetic acid

• IUPAC Name: 2-[2-(4-chloroanilino)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C11H9ClN2O2S/c12-7-1-3-8(4-2-7)13-11-14-9(6-17-11)5-10(15)16/h1-4,6H,5H2,(H,13,14)(H,15,16)
• InChI Key: OODSFCIJUYPFDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC(=CS2)CC(=O)O)Cl
• Molecular Formula: C11H9ClN2O2S
• Molecular Weight: 268.72 g/mol

Description

The compound of interest, [2-(4-Chloro-phenylamino)-thiazol-4-yl]-acetic acid, is a derivative of thiazole acetic acid, which is a core structure in various research studies due to its potential biological activities. Thiazole derivatives are known for their antimicrobial properties and are often explored for their potential use in drug development . The presence of a chloro-phenylamino group may suggest additional chemical properties and biological activities.

Synthesis Analysis

The synthesis of thiazole derivatives can involve cyclization reactions, as seen in the preparation of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, where carboxylic acid groups are cyclized with thiosemicarbazide in the presence of phosphoryl chloride (POCl3) or polyphosphoric acid (PPA) . This method could potentially be adapted for the synthesis of [2-(4-Chloro-phenylamino)-thiazol-4-yl]-acetic acid by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of thiazole derivatives can be complex, with the potential for polymorphism as seen in the study of {4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl} acetic acid . Single crystal X-ray diffraction (SCXRD) and powder X-ray diffraction (PXRD) are common techniques used to determine the crystal structures of such compounds. Solid-state NMR (SSNMR) can provide insights into local conformation and intermolecular packing . These techniques could be applied to analyze the molecular structure of [2-(4-Chloro-phenylamino)-thiazol-4-yl]-acetic acid.

Chemical Reactions Analysis

Thiazole derivatives can participate in various chemical reactions, including the formation of organotin(IV) carboxylates, as seen with 4-p-(chlorophenyl)-2-phenyl-5-thiazoleacetic acid . These reactions can lead to compounds with potential antibacterial and antifungal activities. The reactivity of the [2-(4-Chloro-phenylamino)-thiazol-4-yl]-acetic acid could be explored in similar contexts to synthesize bioactive compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can be characterized using techniques such as FT-IR, NMR spectroscopy, and X-ray diffraction . Intermolecular hydrogen bonds and other non-covalent interactions play a significant role in the stability and properties of these compounds . Theoretical calculations, such as those performed using the CNDO method, can complement experimental data and provide additional insights into the properties of the compound .